4-Carboxy-5,7-dichloro-2-methoxycarbonylquinoline

• Molecular Formula: C12H7Cl2NO4
• Molecular Weight: 300.09 g/mol
• IUPAC Name: 5,7-dichloro-2-methoxycarbonylquinoline-4-carboxylic acid
• InChI: InChI=1S/C12H7Cl2NO4/c1-19-12(18)9-4-6(11(16)17)10-7(14)2-5(13)3-8(10)15-9/h2-4H,1H3,(H,16,17)
• InChI Key: UNOKDDZWRYFHRO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC2=C(C(=C1)C(=O)O)C(=CC(=C2)Cl)Cl

Description

4-Carboxy-5,7-dichloro-2-methoxycarbonylquinoline is a useful research compound. Its molecular formula is C12H7Cl2NO4 and its molecular weight is 300.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,4-Dicarboxy-5,7-dichloroquinoline was added to methanol (presaturated with dry hydrogen chloride) (500 ml) and the solution left at room temperature for 1 h. After this time the volume of solvent was reduced to approximately 100 ml and the white solid that precipitated was collected by filtration and dried in a vacuum oven at 100° C. (20 mm Hg) for 2 h to give the title compound (18.5 g, m.p. 260°-262° C.); δ (250 MHz, DMSO) 3.98 (3H, s, CH3), 8.11 (1H, s, 3-H), 8.15 (1H, d, J=2.1 Hz, 6-H or 8-H), 8.36 (1H, d, J=2.1 Hz, 6-H or 8-H); m/e 299 (M+) 241 (100%, M-CO2CH3 +H); Found: C, 47.58; H, 2.42; N, 4.62. C12H7Cl2NO4. 0.2 H2O requires C, 47.46; H, 2.46; N, 4.61%.